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Compound of Interest

Compound Name: ACE?2 protein

Cat. No.: B1178254

For researchers, scientists, and drug development professionals, the accurate quantification of
Angiotensin-Converting Enzyme 2 (ACE?2) is crucial for a wide range of studies, from
cardiovascular research to investigations into viral entry mechanisms, notably with SARS-CoV-
2. The selection of a reliable and sensitive ACE2 ELISA kit is a critical first step in generating
robust and reproducible data. This guide provides a head-to-head comparison of several
commercially available human ACE2 ELISA kits, summarizing their performance characteristics
based on manufacturer-provided data and outlining their experimental protocols.

This comparison focuses on sandwich ELISA kits designed for the quantitative measurement of
human ACE2 in various biological samples. The data presented here is compiled from the
product literature of four prominent suppliers: Thermo Fisher Scientific, Abcam, RayBiotech,
and Elabscience.

Performance Characteristics

The following table summarizes the key performance metrics for each of the selected ACE2
ELISA kits. Researchers should consider these parameters in the context of their specific
experimental needs, such as the expected concentration of ACE2 in their samples and the
required level of sensitivity.
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Thermo Fisher Abcam ) Elabscience
. RayBiotech
Feature Scientific (ab235649)[2] (E-EL-H0281)
(ELH-ACE2)[4]
(EH489RB)[1] [3] [51[6]
Assay Type Sandwich ELISA  Sandwich ELISA  Sandwich ELISA  Sandwich ELISA
Sensitivity 0.025 ng/mL 1.052 ng/mL 0.025 ng/mL 0.234 ng/mL

Assay Range

0.027 - 20 ng/mL

3.98 - 255 ng/mL

0.025 - 20 ng/mL

0.391 - 25 ng/mL

Serum, Plasma,

Serum, Plasma

Serum, Plasma,

Cell Culture (Citrate, EDTA,
] Cell Culture Serum, Plasma,
Supernatants, Heparin), Cell
Sample Types ] ] Supernatants, and other
Tissue Culture Media, ] ) ] .
_ _ Tissue Lysates, biological fluids
Homogenates, Urine, Tissue
Cell Lysates
Cell Lysates Extracts
Sample Volume 12.5 uL 50 uL 100 pL 100 pL
1 hour 30
) 4 hours 45 ) ) 3 hours 30
Assay Time ) minutes (single- ~4 hours )
minutes minutes
wash)
Intra-Assay CV <10% Not specified Not specified <10%
Inter-Assay CV <12% Not specified Not specified <10%

Experimental Methodologies

Detailed experimental protocols are essential for the successful implementation of any ELISA

kit. Below are summaries of the procedural steps for each of the compared kits, as described in

their respective product manuals.

Thermo Fisher Scientific (EH489RB)

This kit utilizes a traditional sandwich ELISA protocol.[1]

o Preparation: Bring all reagents and samples to room temperature. Prepare standards and

sample dilutions.
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e Binding: Add 100 pL of standard or sample to each well of the pre-coated microplate.
Incubate for 2.5 hours at room temperature or overnight at 4°C.

e Wash: Aspirate and wash each well four times with Wash Buffer.

o Detection Antibody: Add 100 uL of biotinylated detection antibody to each well. Incubate for 1
hour at room temperature.

e Wash: Repeat the wash step.

o Streptavidin-HRP: Add 100 pL of Streptavidin-HRP to each well. Incubate for 45 minutes at
room temperature.

e Wash: Repeat the wash step.

o Substrate Development: Add 100 pL of TMB Substrate to each well. Incubate for 30 minutes
at room temperature in the dark.

o Stop Reaction: Add 50 pL of Stop Solution to each well.

» Read Plate: Measure the absorbance at 450 nm immediately.

Abcam (ab235649) - SimpleStep ELISA®

This kit features a simplified, single-wash protocol.[2]

Preparation: Prepare all reagents, samples, and standards.

e Incubation: Add 50 pL of standard or sample and 50 pL of Antibody Cocktail to each well.
Incubate for 1 hour at room temperature on a plate shaker.

e Wash: Aspirate and wash each well three times with 1X Wash Buffer.

e Substrate Development: Add 100 pL of TMB Development Solution to each well and
incubate for 10 minutes.

o Stop Reaction: Add 100 pL of Stop Solution.

o Read Plate: Measure the absorbance at 450 nm.
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RayBiotech (ELH-ACE2)

This kit follows a standard sandwich ELISA procedure.[7][8]

e Preparation: Bring all reagents and samples to room temperature. Prepare standards and
sample dilutions.

e Binding: Add 100 pL of standard or sample to each well. Incubate for 2.5 hours at room
temperature.

e Wash: Discard the solution and wash each well four times with 1X Wash Solution.

e Detection Antibody: Add 100 pL of prepared biotinylated antibody to each well. Incubate for 1
hour at room temperature.

e Wash: Repeat the wash step.

o Streptavidin-HRP: Add 100 pL of prepared Streptavidin solution. Incubate for 45 minutes at
room temperature.

e Wash: Repeat the wash step.

e Substrate Development: Add 100 puL of TMB One-Step Substrate Reagent to each well.
Incubate for 30 minutes at room temperature in the dark.

o Stop Reaction: Add 50 pL of Stop Solution to each well.

» Read Plate: Read at 450 nm immediately.

Elabscience (E-EL-H0281)

This kit employs a conventional sandwich ELISA protocol.[5]

o Preparation: Bring all reagents and samples to room temperature. Prepare standards and
sample dilutions.

e Binding: Add 100 pL of Standard, Blank, or Sample to each well. Incubate for 90 minutes at
37°C.
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» Detection Antibody: Remove the liquid and add 100 pL of Biotinylated Detection Ab working
solution to each well. Incubate for 1 hour at 37°C.

e Wash: Aspirate and wash each well three times.

e HRP Conjugate: Add 100 pL of HRP-conjugate working solution to each well. Incubate for 30
minutes at 37°C.

e Wash: Repeat the wash step.

o Substrate Development: Add 90 uL of Substrate Reagent to each well. Incubate for about 15
minutes at 37°C.

e Stop Reaction: Add 50 pL of Stop Solution to each well.

o Read Plate: Determine the optical density at 450 nm within 10 minutes.

Visualizing the Workflow and Signaling Pathway

To further aid in the understanding of the experimental process and the biological context of
ACEZ2, the following diagrams are provided.

Click to download full resolution via product page

Caption: A generalized workflow for a sandwich ELISA protocol.
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Caption: The role of ACEZ2 in the Renin-Angiotensin System.
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Concluding Remarks

The choice of an ACE2 ELISA kit should be guided by a careful consideration of the specific
requirements of your research. For instance, for samples with low expected ACE2
concentrations, kits with higher sensitivity, such as those from Thermo Fisher Scientific and
RayBiotech, may be more suitable. In contrast, for high-throughput screening where assay time
is a limiting factor, the rapid protocol of the Abcam SimpleStep ELISA® kit offers a significant
advantage.

It is important to note that the performance data presented in this guide is based on information
provided by the manufacturers and has not been independently verified in a single head-to-
head study. Therefore, it is highly recommended that researchers perform their own validation
experiments with their specific sample types to ensure the chosen kit meets their performance
expectations. Factors such as intra- and inter-assay precision, linearity of dilution, and spike
and recovery should be assessed to confirm the reliability of the results.[9]

Ultimately, the optimal ACE2 ELISA kit will be the one that provides the necessary sensitivity,
accuracy, and reproducibility for your unique experimental context, enabling you to generate
high-quality data for your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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